N-{3-[4-(4-fluorophenyl)piperazine-1-carbonyl]phenyl}-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-[3-[4-(4-fluorophenyl)piperazine-1-carbonyl]phenyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C29H29FN4O4/c1-38-26-11-9-25(10-12-26)34-19-21(18-27(34)35)28(36)31-23-4-2-3-20(17-23)29(37)33-15-13-32(14-16-33)24-7-5-22(30)6-8-24/h2-12,17,21H,13-16,18-19H2,1H3,(H,31,36)
• InChI Key: PIFXXNVURVQTRG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC=CC(=C3)C(=O)N4CCN(CC4)C5=CC=C(C=C5)F
• Molecular Formula: C29H29FN4O4
• Molecular Weight: 516.6 g/mol

Description

The compound “N-{3-[4-(4-fluorophenyl)piperazine-1-carbonyl]phenyl}-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant. The piperazine ring in this compound is substituted with a 4-fluorophenyl group.

Synthesis Analysis

The synthesis of piperazine derivatives has been a subject of interest in recent years. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various techniques. For instance, the structural identifications of fragment ions can be based on theoretical calculations and comparisons with assignments of analogous fragments arising from fragmentations of other compounds. Crystallography can also provide insights into the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound can be complex and varied. The compound can undergo various transformations depending on the conditions and reagents used. For instance, it can participate in aza-Michael addition reactions.